(2s)-1-[1-(4-Phenylbutanoyl)-L-Prolyl]pyrrolidine-2-Carbonitrile

• IUPAC Name: (2S)-1-[(2S)-1-(4-phenylbutanoyl)pyrrolidine-2-carbonyl]pyrrolidine-2-carbonitrile
• InChI: InChI=1S/C20H25N3O2/c21-15-17-10-5-13-22(17)20(25)18-11-6-14-23(18)19(24)12-4-9-16-7-2-1-3-8-16/h1-3,7-8,17-18H,4-6,9-14H2/t17-,18-/m0/s1
• InChI Key: SPXFAUXQZWJGCJ-ROUUACIJSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CCCN2C(=O)CCCC3=CC=CC=C3)C#N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@@H]2CCCN2C(=O)CCCC3=CC=CC=C3)C#N
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• CAS RN: 796874-99-2

Description

Prolyl oligopeptidase is a serine protease that plays a crucial role in the regulation of various cellular functions, including oxidative stress, protein aggregation, and inflammation . KYP-2047 has been studied for its potential therapeutic effects in various diseases, including neurodegenerative disorders and cancer .

Scientific Research Applications

KYP-2047 has a wide range of scientific research applications, including:

Chemistry: KYP-2047 is used as a tool compound to study the inhibition of prolyl oligopeptidase and its effects on various biochemical pathways.

Biology: In biological research, KYP-2047 is used to investigate the role of prolyl oligopeptidase in cellular processes such as autophagy, oxidative stress, and inflammation.

Medicine: KYP-2047 has shown potential therapeutic effects in the treatment of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease, by reducing protein aggregation and oxidative stress.

Industry: In the pharmaceutical industry, KYP-2047 is used in the development of new drugs targeting prolyl oligopeptidase.

Mechanism of Action

KYP-2047 exerts its effects by inhibiting the activity of prolyl oligopeptidase. This inhibition leads to the conformational stabilization of the enzyme’s active site, which in turn regulates protein-protein interactions. The inhibition of prolyl oligopeptidase by KYP-2047 has been associated with the activation of autophagy, reduction of oxidative stress, and regulation of inflammation . Additionally, KYP-2047 has been shown to modulate angiogenesis and apoptosis in cancer cells, contributing to its anti-cancer effects .

Biochemical Analysis

Biochemical Properties

KYP-2047 interacts with the enzyme PREP, causing a conformational stabilization of PREP’s active site . This interaction leads to the regulation of protein-protein interactions, resulting in effects such as autophagy activation, reduced oxidative stress, and the regulation of inflammation . KYP-2047 has also been found to be neuroprotective against glutamate and oxygen, glucose deprivation in vitro .

Cellular Effects

KYP-2047 has shown cytoprotective and anti-inflammatory effects in human retinal pigment epithelial cells with defective proteasomal clearance . It has been associated with the clearance of cellular protein aggregates, reduced oxidative stress, and inflammation . In glioblastoma cells, KYP-2047 has been found to reduce cell proliferation through angiogenesis and apoptosis modulation .

Molecular Mechanism

The molecular mechanism of KYP-2047 involves its binding to the active site of the enzyme PREP, leading to its inhibition . This inhibition results in the regulation of various cellular processes, including oxidative stress, protein aggregation, and inflammation . In addition, KYP-2047 has been found to modulate the IκBα/NF-κB pathway and the JAK2/STAT3 pathway, which are highly involved in pulmonary fibrosis .

Temporal Effects in Laboratory Settings

In laboratory settings, KYP-2047 has shown to reduce tau aggregation in tau-transfected HEK-293 cells and N2A cells, as well as in human iPSC–derived neurons carrying either the P301L or tau-A152T mutation . The effects of KYP-2047 were observed over time, indicating its stability and long-term effects on cellular function .

Dosage Effects in Animal Models

In animal models, KYP-2047 at doses of 2.5 mg/kg and 5 mg/kg was able to reduce tumor burden in the xenograft-model . In a study on mice, KYP-2047 was found to reduce tau burden in the brain and cerebrospinal fluid and slow cognitive decline according to several behavioral tests .

Metabolic Pathways

KYP-2047 is involved in the regulation of the metabolic pathway of oxidative stress, protein aggregation, and inflammation through its inhibition of the enzyme PREP . It has also been found to modulate the IκBα/NF-κB pathway and the JAK2/STAT3 pathway .

Transport and Distribution

After systemic administration in rats, KYP-2047 was found to penetrate into the brain in pharmacologically active concentrations, it distributed evenly between brain areas, and most importantly, it was able to reach and effectively inhibit its intracellular target protein PREP .

Subcellular Localization

The subcellular localization of KYP-2047 is primarily intracellular due to its target, the enzyme PREP, being a large intracellular enzyme . The ability of KYP-2047 to penetrate into the brain and reach its intracellular target suggests that it may be localized in various subcellular compartments .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of KYP-2047 involves the coupling of 4-phenylbutanoyl chloride with L-proline, followed by the addition of (S)-cyanopyrrolidine. The reaction conditions typically involve the use of a base, such as triethylamine, and an organic solvent, such as dichloromethane. The reaction is carried out at room temperature, and the product is purified using column chromatography .

Industrial Production Methods

Industrial production of KYP-2047 follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize the formation of by-products and to ensure the scalability of the process .

Chemical Reactions Analysis

Types of Reactions

KYP-2047 undergoes various chemical reactions, including:

Oxidation: KYP-2047 can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert KYP-2047 into its reduced forms.

Substitution: KYP-2047 can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve nucleophiles such as amines and alcohols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of KYP-2047 can lead to the formation of oxides, while reduction can yield reduced forms of the compound .

Comparison with Similar Compounds

KYP-2047 is unique in its high potency and selectivity as a prolyl oligopeptidase inhibitor. Similar compounds include:

BocTrpPrdN: A cyanopyrrolidine-based prolyl oligopeptidase inhibitor with similar inhibitory activity.

BocGlyPrdN: Another cyanopyrrolidine-based inhibitor with comparable effects.

CbzMetPrdN: A potent inhibitor that penetrates the blood-brain barrier and effectively inhibits prolyl oligopeptidase in the brain.

CbzGlnPrdN: Similar to CbzMetPrdN, this compound also inhibits prolyl oligopeptidase and has shown protective effects in models of amnesia.

KYP-2047 stands out due to its well-documented effects on oxidative stress, protein aggregation, and inflammation, making it a valuable tool in both research and therapeutic applications .